2-{[3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetic acid

Specification

• CAS No.: 929339-53-7
• Molecular Formula: C19H16O7
• Molecular Weight: 356.3 g/mol
• IUPAC Name: 2-[3-(2-methoxyphenoxy)-2-methyl-4-oxochromen-7-yl]oxyacetic acid
• Standard InChI: InChI=1S/C19H16O7/c1-11-19(26-15-6-4-3-5-14(15)23-2)18(22)13-8-7-12(9-16(13)25-11)24-10-17(20)21/h3-9H,10H2,1-2H3,(H,20,21)
• Standard InChI Key: SSIDWRGYCJMUCK-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OCC(=O)O)OC3=CC=CC=C3OC
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OCC(=O)O)OC3=CC=CC=C3OC

Introduction

2-{[3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetic acid is a synthetic organic compound with a molecular formula of C19H16O7 and a molecular weight of approximately 356.3 g/mol. This compound features a chromen-4-one core structure, which is a common scaffold in various bioactive compounds. It includes a methoxyphenoxy group and an acetic acid moiety, contributing to its potential biological activities and applications in medicinal chemistry.

Synthesis

The synthesis of 2-{[3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetic acid typically involves multiple steps, requiring careful optimization of reaction conditions to maximize yield and purity. Although specific synthesis details for this compound are not extensively documented in the provided sources, similar compounds often involve reactions that include condensation and cyclization steps.

Biological Activities and Potential Applications

Preliminary studies suggest that this compound exhibits various biological activities, although further research is needed to fully elucidate its mechanisms of action and therapeutic potential. The chromenone core and the methoxyphenoxy group are known to contribute to biological activities in similar compounds, including antioxidant and potential anti-inflammatory effects.

Potential Biological Activities:

• Antioxidant Properties: Similar chromenone derivatives have shown antioxidant activity.

• Anti-inflammatory Effects: The methoxyphenoxy group may enhance anti-inflammatory properties.

Comparison with Similar Compounds

Several compounds share structural similarities with 2-{[3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetic acid, including:

Compound Name	CAS Number	Notable Features
2-{[3-(4-Methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetic acid	929339-37-7	Similar chromenone core with different substituents
3-(Bromophenoxy)-2-methylchromenone	929339-47-9	Contains bromine substituent, affecting reactivity
3-Hydroxyflavone	480-40-0	Lacks the acetic acid moiety but shares antioxidant properties

Interaction Studies